4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride

• IUPAC Name: 4-(5,5-diphenylpent-2-ynyl)morpholine;hydrochloride
• InChI: InChI=1S/C21H23NO.ClH/c1-3-9-19(10-4-1)21(20-11-5-2-6-12-20)13-7-8-14-22-15-17-23-18-16-22;/h1-6,9-12,21H,13-18H2;1H
• InChI Key: CLCHPNOEDUSFNC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC#CCC(C2=CC=CC=C2)C3=CC=CC=C3.Cl
• Molecular Formula: C21H24ClNO
• Molecular Weight: 341.9 g/mol

Description

4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride, also known as DPPM hydrochloride, is a chemical compound that has gained attention in scientific research due to its unique properties. This compound is a potent inhibitor of the enzyme monoamine oxidase (MAO) and has been studied for its potential use in the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of 4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride involves its inhibition of MAO. By blocking the activity of this enzyme, the compound increases the levels of neurotransmitters in the brain, which can help to alleviate symptoms of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride has a number of biochemical and physiological effects. The compound has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which can help to improve mood, reduce anxiety, and alleviate symptoms of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride is its potent inhibitory effect on MAO. This makes it a valuable tool for studying the role of this enzyme in various neurological disorders. However, one limitation of the compound is its potential toxicity, which can be a concern in lab experiments.

Future Directions

There are a number of potential future directions for research on 4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride. One area of interest is the development of new treatments for Parkinson's disease and other neurological disorders using this compound. Other potential directions include the study of the compound's effects on other neurotransmitter systems, as well as its potential use in combination with other drugs for the treatment of neurological disorders.

Synthesis Methods

The synthesis of 4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride involves the reaction of 5,5-diphenyl-2-pentyn-1-ol with morpholine in the presence of hydrochloric acid. The resulting product is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride has been extensively studied for its potential use in the treatment of neurological disorders such as Parkinson's disease, depression, and Alzheimer's disease. The compound has been shown to have a strong inhibitory effect on MAO, an enzyme that plays a key role in the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine.